Cas no 2229647-63-4 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal
• CAS No: 2229647-63-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 6448746
• PubChem ID: 165663015
• Update Time: 2025-05-22

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal
• EN300-1978730
• 2229647-63-4

• Inchi： 1S/C8H9ClN2O/c1-6-7(4-3-5-12)8(9)11(2)10-6/h3-5H,1-2H3/b4-3+
• InChI Key： SWIBBXCGOWVZII-ONEGZZNKSA-N
• SMILES： ClC1=C(/C=C/C=O)C(C)=NN1C

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal

Recent Advances in the Study of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal (CAS: 2229647-63-4)

In recent years, the compound 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal (CAS: 2229647-63-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its pyrazole core and α,β-unsaturated aldehyde moiety, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of heterocyclic compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro and dimethyl substituents on the pyrazole ring further enhances its reactivity and selectivity in various chemical transformations.

One of the most notable advancements in the study of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, recent research has demonstrated its utility in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The compound's ability to form covalent bonds with active-site residues through its α,β-unsaturated aldehyde group has been particularly exploited in the design of irreversible inhibitors.

In addition to its role in drug discovery, the compound has also been investigated for its potential as a building block in materials science. Its unique electronic properties and ability to undergo various cycloaddition reactions make it a valuable candidate for the development of functional materials with applications in optoelectronics and catalysis. Recent studies have highlighted its use in the synthesis of conjugated polymers and metal-organic frameworks (MOFs), which exhibit promising properties for energy storage and conversion.

Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on modifying its structure to improve solubility, stability, and bioavailability while retaining its bioactive potential. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of developing more effective and safer therapeutic agents.

In conclusion, 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enal represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse applications underscore its potential as a key player in the development of novel therapeutics and functional materials. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in various scientific and industrial applications.